Cas no 1122-10-7 (3,4-Dibromo-1-H-pyrrole-2,5-dione)

• Product Name: 3,4-Dibromo-1-H-pyrrole-2,5-dione
• CAS No: 1122-10-7
• MF: C₄HBr₂NO₂
• MW: 254.864239454269
• MDL: MFCD00185696
• CID: 40814
• PubChem ID: 87561602
• Update Time: 2025-08-05

3,4-Dibromo-1-H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-1H-pyrrole-2,5-dione
• dibromo-maleimid
• 2 3-DIBROMOMALEIMIDE 97
• 3,4-Dibromomallimide
• DIBROMOMALEINIMIDE
• 3,4-Dibromomaleimide
• 2,3-DIBROMOMALEIMIDE
• 2,3-Dibromomaleinimide
• 3,4-dibromo-2,5-dihydro-1H-2,5-pyrroledione
• 3,4-dibromo-2,5-dihydro-1H-pyrrole-2,5-dione
• 3,4-dilbromomaleimide
• MALEIMIDE,DIBROMO
• 3,4-dibromopyrrole-2,5-dione
• dibromomaleimide
• MALEIMIDE, DIBROMO-
• 1H-Pyrrole-2,5-dione, 3,4-dibromo-
• C4HBr2NO2
• di-bromomaleimide
• BIKSKRPHKQWJCW-UHFFFAOYSA-N
• CHEMBL447173
• 8CQ5P92W3E
• PD095872
• BP-21483
• BRN 0121508
• SCHEMBL845296
• EN300-7618652
• GS-4011
• Maleimide, 2,3-dibromo-
• 2,3-Dibromomaleimide, 97%
• UNII-8CQ5P92W3E
• CS-W004756
• MFCD00185696
• FT-0649607
• Z1269146765
• AM20080073
• DTXSID40149942
• 1122-10-7
• W-200837
• AKOS015898165
• CHEBI:210335
• 3,4-bis(bromanyl)pyrrole-2,5-dione
• D3910
• A802513
• BP-23379
• 3,4-Dibromo-pyrrole-2,5-dione
• DB-002026
• HY-W004756
• STL556624
• BBL102816
• 3,4-Dibromo-1-H-pyrrole-2,5-dione

• MDL： MFCD00185696
• Inchi： 1S/C4HBr2NO2/c5-1-2(6)4(9)7-3(1)8/h(H,7,8,9)
• InChI Key： BIKSKRPHKQWJCW-UHFFFAOYSA-N
• SMILES： BrC1C(NC(C=1Br)=O)=O
• BRN： 0121508

Computed Properties

• Exact Mass: 252.83700
• Monoisotopic Mass: 252.837403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: Not determined
• Density: 2.4707 (rough estimate)
• Melting Point: 228-231 °C (lit.)
• Boiling Point: 275.3 °C at 760 mmHg
• Flash Point: 120.3 °C
• Refractive Index: 1.6400 (estimate)
• PSA: 46.17000
• LogP: 0.97300
• Solubility: Not determined
• λmax: 243(MeOH)(lit.)

3,4-Dibromo-1-H-pyrrole-2,5-dione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 34-43
• Safety Instruction： S26-S36/37/39-S45
• RTECS：ON5100000
• Hazardous Material Identification：
• Risk Phrases：R34; R43
• Safety Term：S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：II
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on 3,4-Dibromo-1-H-pyrrole-2,5-dione

Introduction to 3,4-Dibromo-1H-pyrrole-2,5-dione (CAS No. 1122-10-7)

3,4-Dibromo-1H-pyrrole-2,5-dione, also known by its CAS number 1122-10-7, is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing a nitrogen atom and a conjugated system. The presence of bromine atoms at the 3 and 4 positions of the pyrrole ring imparts specific chemical and biological properties that make it an interesting subject for research.

The chemical structure of 3,4-Dibromo-1H-pyrrole-2,5-dione is characterized by a pyrrole ring with two bromine substituents at the 3 and 4 positions. The dione functional group (C=O) at the 2 and 5 positions further enhances its reactivity and stability. This compound can be synthesized through various methods, including bromination of pyrrole followed by oxidation, or through more complex multi-step processes involving organometallic reagents and catalytic systems.

Recent studies have explored the potential applications of 3,4-Dibromo-1H-pyrrole-2,5-dione in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of more complex molecules with therapeutic potential. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of 3,4-Dibromo-1H-pyrrole-2,5-dione that exhibited potent anti-inflammatory and anti-cancer activities. These derivatives were found to inhibit key enzymes involved in inflammation and cancer progression, making them promising candidates for further drug development.

In addition to its medicinal applications, 3,4-Dibromo-1H-pyrrole-2,5-dione has also been investigated for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C in 2020 demonstrated that thin films containing 3,4-Dibromo-1H-pyrrole-2,5-dione-based polymers exhibited excellent charge transport properties and high photovoltaic efficiency. These findings suggest that this compound could play a significant role in the development of next-generation organic electronic materials.

The environmental impact of 3,4-Dibromo-1H-pyrrole-2,5-dione is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its production and use must be carefully managed to minimize any potential environmental risks. Studies have shown that proper waste management and disposal practices can effectively mitigate any adverse effects on ecosystems. Additionally, efforts are being made to develop more sustainable synthesis methods that reduce the environmental footprint of producing this compound.

In conclusion, 3,4-Dibromo-1H-pyrrole-2,5-dione (CAS No. 1122-10-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique chemical structure and properties make it an attractive target for further research and development. As new studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.